Cas no 51179-17-0 (Quinoline, 2,4,7-trimethoxy-)

Quinoline, 2,4,7-trimethoxy- structure
Quinoline, 2,4,7-trimethoxy- structure
Product name:Quinoline, 2,4,7-trimethoxy-
CAS No:51179-17-0
MF:C12H13NO3
MW:219.236523389816
CID:363039
PubChem ID:71366252

Quinoline, 2,4,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2,4,7-trimethoxy-
    • 2,4,7-trimethoxyquinoline
    • 51179-17-0
    • DTXSID30789619
    • Inchi: InChI=1S/C12H13NO3/c1-14-8-4-5-9-10(6-8)13-12(16-3)7-11(9)15-2/h4-7H,1-3H3
    • InChI Key: XUYSBGBDEVKTKN-UHFFFAOYSA-N
    • SMILES: COC1C=CC2C(=CC(=NC=2C=1)OC)OC

Computed Properties

  • Exact Mass: 219.08959
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų
  • XLogP3: 2.4

Experimental Properties

  • PSA: 40.58

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm